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Compound of Interest

Compound Name: Pent-4-ynal

Cat. No.: B2653755 Get Quote

Reduction to Primary Alcohol
The reduction of the aldehyde group in Pent-4-ynal to a primary alcohol, Pent-4-yn-1-ol, is a

fundamental transformation. This is typically achieved with high chemoselectivity using hydride

reducing agents, which selectively attack the carbonyl group without affecting the alkyne.

Sodium borohydride (NaBH₄) is a mild and common reagent for this purpose, offering excellent

yields and operational simplicity.[2][3] More powerful reagents like lithium aluminum hydride

(LiAlH₄) can also be used but require stricter anhydrous conditions.[3]
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Wittig Reaction Mechanism
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Cyanohydrin Formation Mechanism
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Reductive Amination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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